5-[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-3-methyl-1,2,4-thiadiazole

• IUPAC Name: 5-[4-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-3-methyl-1,2,4-thiadiazole
• InChI: InChI=1S/C17H22N8S/c1-12-18-17(26-22-12)24-9-3-8-23(10-11-24)15-7-6-14-19-20-16(25(14)21-15)13-4-2-5-13/h6-7,13H,2-5,8-11H2,1H3
• InChI Key: ADAHZFJSZVNLIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CCCN(CC2)C3=NN4C(=NN=C4C5CCC5)C=C3
• Molecular Formula: C17H22N8S
• Molecular Weight: 370.5 g/mol

Description

The compound “5-[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-3-methyl-1,2,4-thiadiazole” belongs to a class of organic compounds known as 1,2,4-triazoles. These compounds are characterized by a 1,2,4-triazole ring fused to a thiadiazine ring. They have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the synthesized compounds are usually confirmed using various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a five-membered triazole ring fused to a six-membered thiadiazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involving these compounds often involve intramolecular cyclization. For example, the reaction of 5-methyl-4-(3-phenylprop-2-yn-1-yl)-4H-1,2,4-triazole-3-thiol led to the formation of 7-benzylidene-3-methyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine.

Future Directions

The future directions in the research of these compounds often involve the development of new synthetic approaches and the exploration of their diverse pharmacological activities. In silico pharmacokinetic and molecular modeling studies are also often conducted to aid in the rational design and development of new target-oriented drugs based on these compounds.